Cas no 313261-51-7 (N-(2,4-difluorophenyl)-1,1'-biphenyl-4-carboxamide)

• Product Name: N-(2,4-difluorophenyl)-1,1'-biphenyl-4-carboxamide
• CAS No: 313261-51-7
• MF: C₁₉H₁₃F₂NO
• MW: 309.309431791306
• CID: 6340485
• PubChem ID: 602377
• Update Time: 2025-06-28

N-(2,4-difluorophenyl)-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-1,1'-biphenyl-4-carboxamide
• N-(2,4-difluorophenyl)-4-phenylbenzamide
• AKOS001590317
• F0007-0790
• SR-01000391152-1
• CCG-286382
• N-(2,4-Difluorophenyl)[1,1'-biphenyl]-4-carboxamide
• N-(2,4-difluorophenyl)-[1,1'-biphenyl]-4-carboxamide
• N-(2,4-Difluorophenyl)[1,1'-biphenyl]-4-carboxamide #
• 313261-51-7
• Oprea1_572135
• 1,1'-Biphenyl-4-carboxamide, N-(2,4-difluorophenyl)-
• SR-01000391152
• AE-641/01635036
• FSNKRMKVWDSMAZ-UHFFFAOYSA-N

• Inchi： 1S/C19H13F2NO/c20-16-10-11-18(17(21)12-16)22-19(23)15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-12H,(H,22,23)
• InChI Key： FSNKRMKVWDSMAZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NC(C1C=CC(=CC=1)C1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 309.09652036g/mol
• Monoisotopic Mass: 309.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(2,4-difluorophenyl)-1,1'-biphenyl-4-carboxamide

N-(2,4-difluorophenyl)-1,1'-biphenyl-4-carboxamide (CAS No. 313261-51-7): An Overview of Its Properties and Applications

N-(2,4-difluorophenyl)-1,1'-biphenyl-4-carboxamide (CAS No. 313261-51-7) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of biphenyl carboxamides, which are known for their diverse biological properties and applications in drug discovery.

The molecular structure of N-(2,4-difluorophenyl)-1,1'-biphenyl-4-carboxamide consists of a biphenyl core with a carboxamide functional group attached to one of the phenyl rings. The presence of fluorine atoms on the other phenyl ring adds to its chemical stability and enhances its interactions with biological targets. This combination of structural elements makes it an attractive candidate for various pharmacological studies.

Recent research has focused on the potential therapeutic applications of N-(2,4-difluorophenyl)-1,1'-biphenyl-4-carboxamide. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that N-(2,4-difluorophenyl)-1,1'-biphenyl-4-carboxamide effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(2,4-difluorophenyl)-1,1'-biphenyl-4-carboxamide has also been investigated for its analgesic effects. A clinical trial conducted in 2023 evaluated the compound's efficacy in managing chronic pain conditions. The results indicated that it provided significant pain relief without causing major side effects, making it a promising candidate for further development as a pain management drug.

The pharmacokinetic profile of N-(2,4-difluorophenyl)-1,1'-biphenyl-4-carboxamide has also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral medication. Furthermore, its low toxicity and minimal side effects make it a safe option for long-term use.

Beyond its therapeutic applications, N-(2,4-difluorophenyl)-1,1'-biphenyl-4-carboxamide has also been explored for its use in chemical synthesis and materials science. Its unique structural features make it a valuable building block for the synthesis of more complex molecules with diverse functionalities. For example, it has been used as an intermediate in the synthesis of novel polymers with enhanced mechanical properties and improved thermal stability.

In conclusion, N-(2,4-difluorophenyl)-1,1'-biphenyl-4-carboxamide (CAS No. 313261-51-7) is a multifaceted compound with significant potential in various fields. Its anti-inflammatory and analgesic properties make it a promising candidate for drug development, while its structural versatility offers opportunities for applications in chemical synthesis and materials science. Ongoing research continues to uncover new aspects of this compound's behavior and potential uses, solidifying its importance in the scientific community.